Cas no 2228577-04-4 (2-(1-phenyl-1H-1,2,3-triazol-4-yl)prop-2-enoic acid)

• Product Name: 2-(1-phenyl-1H-1,2,3-triazol-4-yl)prop-2-enoic acid
• CAS No: 2228577-04-4
• MF: C₁₁H₉N₃O₂
• MW: 215.208061933517
• CID: 6609965
• PubChem ID: 165642018
• Update Time: 2025-11-01

2-(1-phenyl-1H-1,2,3-triazol-4-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-phenyl-1H-1,2,3-triazol-4-yl)prop-2-enoic acid
• 2228577-04-4
• EN300-1878835

• Inchi： 1S/C11H9N3O2/c1-8(11(15)16)10-7-14(13-12-10)9-5-3-2-4-6-9/h2-7H,1H2,(H,15,16)
• InChI Key： MMMHSAXYFDMVGG-UHFFFAOYSA-N
• SMILES： OC(C(=C)C1=CN(C2C=CC=CC=2)N=N1)=O

Computed Properties

• Exact Mass: 215.069476538g/mol
• Monoisotopic Mass: 215.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 68Ų

Additional information on 2-(1-phenyl-1H-1,2,3-triazol-4-yl)prop-2-enoic acid

Introduction to 2-(1-phenyl-1H-1,2,3-triazol-4-yl)prop-2-enoic acid (CAS No. 2228577-04-4)

2-(1-phenyl-1H-1,2,3-triazol-4-yl)prop-2-enoic acid, identified by its Chemical Abstracts Service (CAS) number 2228577-04-4, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a conjugated system with a prop-2-enoic acid moiety linked to a phenyl-substituted 1H-1,2,3-triazole ring, exhibits unique structural and functional properties that make it a valuable candidate for further exploration in medicinal chemistry and drug discovery.

The structural framework of 2-(1-phenyl-1H-1,2,3-triazol-4-yl)prop-2-enoic acid combines the electron-withdrawing effect of the carboxylic acid group and the aromatic system of the phenyl ring with the heterocyclic stability provided by the 1H-1,2,3-triazole moiety. This combination suggests potential applications in modulating biological pathways, particularly those involving enzyme inhibition or receptor interaction. The presence of the prop-2-enoic acid group further enhances its versatility, allowing for diverse chemical modifications and derivatization strategies.

In recent years, there has been growing interest in heterocyclic compounds as pharmacophores due to their ability to interact with biological targets in complex ways. The triazole ring, in particular, has been extensively studied for its role in drug development. Its incorporation into molecules like 2-(1-phenyl-1H-1,2,3-triazol-4-yl)prop-2-enoic acid (CAS No. 2228577-04-4) not only contributes to structural stability but also allows for fine-tuning of electronic properties through substitution at various positions. This flexibility is crucial for designing molecules with optimized pharmacokinetic and pharmacodynamic profiles.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The conjugated double bond in the propenone system can be exploited for further functionalization, enabling the synthesis of derivatives with tailored properties. For instance, introducing additional substituents at the α-position relative to the carboxylic acid could lead to enhanced binding affinity or altered metabolic stability. Such modifications are often necessary to improve drug-like characteristics and ensure efficacy in vivo.

The phenyl ring attached to the triazole moiety adds another layer of complexity and functionality. Phenyl derivatives are well-documented for their role in medicinal chemistry due to their ability to engage in π-stacking interactions and hydrophobic effects. These interactions are critical for optimizing binding affinity and selectivity when designing small-molecule inhibitors or agonists. By combining a phenyl group with a triazole ring linked to an enone system, 2-(1-phenyl-1H-1,2,3-triazol-4-y)propenonic acid (CAS No. 2228577–04–4) represents an innovative approach to generating novel pharmacological entities.

Recent advances in computational chemistry have further enhanced our ability to explore the potential of such compounds. Molecular modeling techniques can predict how 2-(1–phenyl–1H–1,
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